Cas no 298688-67-2 (3,4-Pyrrolidinediol,1-(2-hydroxyethyl)-, (3S,4S)-)

• Product Name: 3,4-Pyrrolidinediol,1-(2-hydroxyethyl)-, (3S,4S)-
• CAS No: 298688-67-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 249297
• PubChem ID: 10606889
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,1-(2-hydroxyethyl)-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,1-(2-hydroxyethyl)-, (3S,4S)-
• 3,4-Pyrrolidinediol, 1-(2-hydroxyethyl)-, (3S,4S)- (9CI)
• 298688-67-2
• 3,4-Pyrrolidinediol,1-(2-hydroxyethyl)-,(3S,4S)-(9ci)
• (3S,4S)-1-(2-hydroxyethyl)pyrrolidine-3,4-diol

• Inchi： 1S/C6H13NO3/c8-2-1-7-3-5(9)6(10)4-7/h5-6,8-10H,1-4H2/t5-,6-/m0/s1
• InChI Key： HPHOIGQFGPTGGB-WDSKDSINSA-N
• SMILES： O[C@H]1CN(CCO)C[C@@H]1O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93